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Compound of Interest

Compound Name: BTB06584

CAS No.: 219793-45-0

Cat. No.: B1667961

Get Quote

For immediate use by researchers, scientists, and drug development professionals, this guide

provides essential safety and logistical information for handling the ATPase inhibitor,

BTB06584. Due to the absence of a publicly available, official Safety Data Sheet (SDS), these

recommendations are founded on general laboratory safety principles for investigational

compounds with unknown toxicological profiles.

Core Safety Recommendations
Personnel handling BTB06584 should operate under the assumption that the compound is

potentially hazardous. A thorough risk assessment should be conducted by the principal

investigator or laboratory supervisor before any handling activities commence. The following

Personal Protective Equipment (PPE) is mandatory to minimize exposure risk.
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Equipment Specification Purpose

Eye Protection
ANSI Z87.1-compliant safety

glasses or goggles

Protects eyes from splashes or

airborne particles.

Hand Protection
Chemical-resistant nitrile

gloves

Provides a barrier against skin

contact.

Body Protection Fully-buttoned laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection
Not generally required if

handled in a fume hood

Use a NIOSH-approved

respirator if aerosolization is

possible and a fume hood is

unavailable.

Operational and Disposal Plan
A systematic approach to handling BTB06584 is critical to ensure personnel safety and

experimental integrity. The following procedural workflow outlines the key steps from

preparation to disposal.
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Caption: General workflow for safely handling BTB06584 in a laboratory setting.

Detailed Experimental Protocols
1. Preparation and Weighing:

All manipulations of solid BTB06584 should be conducted within a certified chemical fume

hood to prevent inhalation of airborne particles.
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Use appropriate tools, such as a chemical spatula, for transfer.

Ensure the analytical balance is placed within the fume hood or in a designated containment

area.

2. Dissolution:

Research articles indicate that BTB06584 is often dissolved in dimethyl sulfoxide (DMSO).

Add the solvent to the weighed compound slowly and carefully to avoid splashing.

Cap the vial or container securely before vortexing or sonicating to ensure complete

dissolution.

3. Experimental Use:

When adding the BTB06584 solution to cell cultures or other experimental systems, continue

to wear all prescribed PPE.

Work over a spill tray to contain any accidental releases.

4. Decontamination:

All surfaces and equipment that have come into contact with BTB06584 should be

decontaminated.

Use a suitable cleaning agent, such as 70% ethanol, followed by a thorough rinse with

distilled water, if appropriate for the equipment.

5. Disposal:

All waste materials, including pipette tips, vials, and gloves, contaminated with BTB06584
should be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of this material down the drain or in the regular trash.
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BTB06584 is a selective inhibitor of the mitochondrial F1Fo-ATPase. Its mechanism of action

involves preventing the reverse activity of this enzyme, which can occur under ischemic

conditions.

Ischemia

F1Fo-ATPase Reversal

ATP Depletion

Cell Death

BTB06584

Inhibits

Click to download full resolution via product page

Caption: The inhibitory effect of BTB06584 on the ischemia-induced F1Fo-ATPase reversal

pathway.

By adhering to these safety protocols, researchers can minimize their risk of exposure and

ensure the safe and effective use of BTB06584 in their experimental work. It is imperative to

remain vigilant and prioritize safety when handling any chemical for which complete

toxicological data is not available.

To cite this document: BenchChem. [Essential Safety and Handling Protocols for BTB06584].
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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